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Compound of Interest

Compound Name: Butanilicaine

Cat. No.: B1196261 Get Quote

This technical guide provides a comprehensive overview of the Anatomical Therapeutic

Chemical (ATC) classification of Butanilicaine, a local anesthetic of the amide type. The guide

is intended for researchers, scientists, and drug development professionals seeking detailed

information on its placement within this global drug classification system.

Butanilicaine is officially assigned the ATC code N01BB05.[1][2][3][4][5] The ATC system,

managed by the World Health Organization Collaborating Centre for Drug Statistics

Methodology, categorizes active drug ingredients based on the organ or system they act on

and their therapeutic, pharmacological, and chemical properties.[6] The classification of

Butanilicaine reflects its primary use as a local anesthetic acting on the nervous system.

Hierarchical Classification of Butanilicaine
The ATC code for Butanilicaine is structured across five levels, each providing a more specific

classification. This hierarchical structure allows for both broad and detailed analysis of drug

utilization.
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ATC Level Code Description

1st Level N Nervous System

2nd Level N01 Anesthetics

3rd Level N01B Anesthetics, local

4th Level N01BB Amides

5th Level N01BB05 Butanilicaine

Source: WHO Collaborating Centre for Drug Statistics Methodology, PubChem, KEGG

DRUG[1][2]

Detailed Breakdown of the Classification Levels
N - Nervous System: This top-level classification indicates that Butanilicaine's primary

therapeutic action is on the nervous system.[1][2]

N01 - Anesthetics: Within the nervous system category, Butanilicaine is classified as an

anesthetic, a substance that induces insensitivity to pain.[1][2]

N01B - Local Anesthetics: This level further specifies that Butanilicaine is a local anesthetic,

meaning it reversibly prevents the transmission of nerve impulses in the region to which it is

applied, without affecting consciousness.[1][2]

N01BB - Amides: Chemically, Butanilicaine is classified as an amide-type local anesthetic.

[1][2] This distinguishes it from the ester-type local anesthetics, with implications for its

metabolism, duration of action, and potential for allergic reactions.

N01BB05 - Butanilicaine: This is the specific substance code for Butanilicaine within the

ATC system.[1][2][3][4][5]

Veterinary Classification
Butanilicaine also has a corresponding ATCvet code, QN01BB05, for use in veterinary

medicine.[1] The 'Q' at the beginning of the code specifically denotes its veterinary application,
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while the subsequent levels of classification mirror the human ATC code, indicating its use as a

local anesthetic of the amide type in animals.

Logical Framework for Butanilicaine's ATC
Classification
The following diagram illustrates the decision-making pathway for assigning the ATC code to

Butanilicaine based on its therapeutic and chemical properties.
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ATC Classification Pathway for Butanilicaine

Butanilicaine

N: Nervous System

Primary Target Organ System

N01: Anesthetics

Pharmacological Group

N01B: Local Anesthetics

Therapeutic Subgroup

N01BB: Amides

Chemical Subgroup

N01BB05: Butanilicaine

Specific Substance

Click to download full resolution via product page

Butanilicaine's ATC Classification Pathway

This guide has detailed the established Anatomical Therapeutic Chemical classification for

Butanilicaine. A thorough understanding of its ATC code is crucial for pharmacovigilance, drug

utilization studies, and regulatory affairs. No specific experimental protocols are cited as the
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ATC classification is a standardized system based on the established therapeutic and chemical

properties of the drug.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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